Cas no 156215-39-3 (Benzothiazole,2-[2-(trifluoromethyl)phenyl]-)

• Product Name: Benzothiazole,2-[2-(trifluoromethyl)phenyl]-
• CAS No: 156215-39-3
• MF: C₁₄H₈F₃NS
• MW: 279.280232429504
• CID: 107395
• PubChem ID: 1214783
• Update Time: 2025-04-18

Benzothiazole,2-[2-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,2-[2-(trifluoromethyl)phenyl]-
• 2-(2-TRIFLUOROMETHYL-PHENYL)-BENZOTHIAZOLE
• 2-[2-(trifluoromethyl)phenyl]-1,3-benzothiazole
• 2-(1H-IMIDAZOL-1-YLMETHYL)CYCLOHEPTANONE
• 156215-39-3
• DTXSID90361051
• SCHEMBL5591848
• AK-105/40690295
• Benzothiazole, 2-[2-(trifluoromethyl)phenyl]-
• 2-(2-(Trifluoromethyl)phenyl)benzo[d]thiazole

• Inchi： 1S/C14H8F3NS/c15-14(16,17)10-6-2-1-5-9(10)13-18-11-7-3-4-8-12(11)19-13/h1-8H
• InChI Key： PWMCQSYGJVJXFU-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C1C=CC=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 279.03300
• Monoisotopic Mass: 279.03295492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.13000
• LogP: 4.98210